Cas no 1806539-86-5 (3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1806539-86-5
• MF: C₈H₇F₃IN
• MW: 301.047564744949
• CID: 4905104
• Update Time: 2025-10-12

3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F3IN/c1-2-5-6(12)3-4-13-7(5)8(9,10)11/h3-4H,2H2,1H3
• InChI Key： QLHKLRYMIIFWCZ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(F)(F)F)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine

3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1806539-86-5): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine, identified by its CAS number 1806539-86-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of both an iodo substituent and a trifluoromethyl group imparts distinct reactivity and electronic properties, making it a versatile building block for synthetic chemists.

The pharmaceutical industry has witnessed a surge in the demand for advanced intermediates that facilitate the rapid and efficient synthesis of bioactive molecules. Among these, heterocyclic compounds play a pivotal role, and pyridine derivatives are particularly prominent. The compound 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine stands out as a critical component in this context, owing to its ability to undergo various transformations that are essential for drug discovery.

In recent years, the use of fluorinated compounds in pharmaceuticals has increased dramatically due to their favorable pharmacokinetic properties. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. This has led to extensive research into synthetic methodologies that incorporate this moiety efficiently. 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine serves as an excellent precursor for such transformations, allowing for the introduction of fluorinated pyridines into complex molecular architectures.

The iodo substituent on the pyridine ring further enhances the utility of this compound as a synthetic intermediate. Iodine is well-known for its reactivity in cross-coupling reactions, which are fundamental to modern organic synthesis. The Suzuki-Miyaura, Stille, and Sonogashira couplings are just a few examples of reactions where iodinated compounds serve as key substrates. By leveraging the reactivity of the iodo group, 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine enables the construction of diverse molecular frameworks with high precision.

The synthesis of 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine typically involves multi-step processes that require careful optimization to ensure high yields and purity. Recent advances in synthetic chemistry have led to more efficient methodologies for preparing this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodo group at the desired position on the pyridine ring. These techniques not only improve reaction efficiency but also minimize waste generation, aligning with the principles of green chemistry.

The applications of 3-Ethyl-4-iodo-2-(trifluoromethyl)pyridine extend beyond pharmaceuticals. It has also found utility in materials science and agrochemical research. The unique electronic properties imparted by the trifluoromethyl group make this compound a valuable candidate for developing advanced materials with tailored properties. Additionally, its role as an intermediate in agrochemical synthesis underscores its importance in addressing global food security challenges.

In conclusion, 3-Ethyl-4-iodo-2-(trifluoromethyl strong>)pyridine (CAS No. 1806539-86-5) is a multifaceted compound with significant implications in pharmaceutical and materials science. Its structural features enable a wide range of synthetic transformations, making it an indispensable tool for chemists working on drug discovery and material development. As research continues to evolve, the demand for high-quality intermediates like this one is expected to grow, further highlighting their importance in advancing scientific innovation.